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mine

Cat. No.: B13238975

Get Quote

Executive Summary
N-[(2-bromophenyl)methyl]cyclohexanamine (also known as N-(2-

bromobenzyl)cyclohexylamine) is a lipophilic secondary amine belonging to the N-

benzylcyclohexylamine class. While structurally related to the mucolytic drug Bromhexine (2-

amino-3,5-dibromo-N-cyclohexyl-N-methylbenzylamine) and its active metabolite Ambroxol,

this molecule lacks the specific amino and hydroxyl substitutions required for potent mucolytic

activity. Instead, its pharmacophore—a hydrophobic cyclohexyl ring linked to an ortho-

brominated phenyl ring—positions it as a relevant probe for Sigma-1 receptors (σ1R) and

Voltage-Gated Sodium Channels (Nav).

This guide explores its utility as a pharmacological chaperone and ion channel modulator,

providing protocols for its synthesis and functional characterization.

Chemical Identity & Physicochemical Properties
Understanding the physicochemical profile is critical for predicting bioavailability and receptor

interaction.
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Property Specification

IUPAC Name N-[(2-bromophenyl)methyl]cyclohexanamine

CAS Number 356531-41-4

Molecular Formula C₁₃H₁₈BrN

Molecular Weight 268.20 g/mol

LogP (Predicted) ~4.2 (Highly Lipophilic)

pKa (Predicted) ~9.5 (Protonated at physiological pH)

H-Bond Donors/Acceptors 1 / 1

Structural Class Secondary Amine / N-Benzylamine

Mechanism of Action (MoA)
The mechanism of N-[(2-bromophenyl)methyl]cyclohexanamine is inferred from the

Structure-Activity Relationships (SAR) of the N-benzylamine scaffold. It operates primarily

through two distinct pathways:

Primary Target: Sigma-1 Receptor (σ1R) Modulation
The N-benzyl-N-cyclohexyl moiety is a "privileged structure" for Sigma-1 receptor binding. The

σ1R is a ligand-operated chaperone at the Mitochondria-Associated Endoplasmic Reticulum

Membrane (MAM).

Mechanism: The molecule binds to the σ1R hydrophobic pocket. The ortho-bromo

substituent on the phenyl ring provides steric bulk and halogen-bonding capabilities,

enhancing affinity.

Downstream Effect: Upon binding, the ligand modulates the chaperone activity of σ1R,

influencing the transport of Inositol 1,4,5-trisphosphate receptors (IP3R) and stabilizing

calcium signaling between the ER and mitochondria. This pathway is critical for

neuroprotection and reducing ER stress.
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Secondary Target: Voltage-Gated Sodium Channel
Blockade (Nav1.8)
Similar to Ambroxol, which blocks Nav1.8 channels to produce analgesia, this lipophilic amine

can penetrate the neuronal membrane and block sodium channels in a state-dependent

manner.

Mechanism: The protonated amine binds to the intracellular side of the sodium channel pore

(site 2), while the lipophilic bromobenzyl group interacts with the hydrophobic residues of the

S6 transmembrane segment.

Physiological Outcome: Inhibition of repetitive neuronal firing, potentially offering local

anesthetic or anti-neuropathic pain effects without the mucolytic action of its parent analogs.

Comparative SAR Analysis

Feature Bromhexine Ambroxol
N-[(2-
Br)methyl]cyclohex
anamine

Substitution 2-NH₂, 3,5-di-Br 2-NH₂, 3,5-di-Br, 4-OH 2-Br (Monobromo)

Amine Type Tertiary (N-CH₃) Secondary Secondary

Primary MoA
Mucolytic

(Secretagogue)

Nav1.8 Blocker /

GCase Chaperone

σ1R Ligand / Nav

Blocker

Lipophilicity High Moderate Very High

Signaling Pathway Visualization
The following diagram illustrates the dual mechanism of action, highlighting the Sigma-1

receptor chaperone pathway and Sodium Channel blockade.
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Sigma-1 Receptor Pathway

Nav Channel Pathway
N-[(2-bromophenyl)methyl]

cyclohexanamine
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Caption: Dual mechanistic pathway showing Sigma-1 receptor chaperone modulation (green)

and Voltage-Gated Sodium Channel blockade (red).

Experimental Protocols
Synthesis: Reductive Amination
This protocol yields high-purity N-[(2-bromophenyl)methyl]cyclohexanamine for research

use.

Reagents:

2-Bromobenzaldehyde (1.0 eq)

Cyclohexylamine (1.0 eq)

Sodium Triacetoxyborohydride (STAB, 1.5 eq)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Acetic Acid (catalytic)

Workflow:
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Imine Formation: Dissolve 2-bromobenzaldehyde (10 mmol) and cyclohexylamine (10 mmol)

in dry DCM (50 mL). Add 1-2 drops of acetic acid. Stir at room temperature (RT) for 2 hours

under nitrogen.

Reduction: Cool the mixture to 0°C. Add STAB (15 mmol) portion-wise over 15 minutes.

Reaction: Allow the mixture to warm to RT and stir overnight (12-16 hours). Monitor by TLC

(Hexane:EtOAc 8:2).

Workup: Quench with saturated NaHCO₃ solution. Extract with DCM (3x). Wash organic

layer with brine, dry over Na₂SO₄, and concentrate in vacuo.

Purification: Purify the crude oil via flash column chromatography (Silica gel, Gradient 0-10%

MeOH in DCM).

In Vitro Assay: Sigma-1 Receptor Binding
To validate affinity, use a radioligand competition assay.

Materials:

Radioligand: [³H]-(+)-Pentazocine (specific for σ1R).

Tissue: Rat brain homogenates or CHO cells overexpressing human σ1R.

Buffer: 50 mM Tris-HCl, pH 7.4.

Protocol:

Preparation: Incubate membrane protein (50 µg) with [³H]-(+)-Pentazocine (2 nM) and

varying concentrations of the test compound (10⁻¹⁰ to 10⁻⁵ M).

Incubation: Incubate at 37°C for 120 minutes to reach equilibrium.

Termination: Terminate reaction by rapid filtration through GF/B glass fiber filters using a cell

harvester.
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Analysis: Measure radioactivity via liquid scintillation counting. Calculate IC₅₀ and Ki using

non-linear regression analysis (GraphPad Prism).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Mechanism of Action of N-[(2-
bromophenyl)methyl]cyclohexanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13238975/docs#technical-guide-mechanism-of-
action-of-n-2-bromophenyl-methyl-cyclohexanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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